67-47-0

5-Hydroxymethylfurfural

In Stock

• CAS RN:
• 67-47-0

• Formula:
• C6H6O3

• InChI:
• InChI=1S/C6H6O3/c7-3-5-1-2-6(4-8)9-5/h1-3,8H,4H2

• InChIKey:
• NOEGNKMFWQHSLB-UHFFFAOYSA-N

• 5-Hydroxymethylfurfural is a furanic compound derived from the degradation of sugars. It can be derived from reducing sugars via acid-catalyzed degradation or the Maillard reaction during the heating and storage of foods. 5-Hydroxymethylfurfural is an intermediate in the synthesis of a variety of compounds including 2,5-diformylfuran (DFF), 2,5-furandicarboxylic acid (FDA), 2,5-bis(hydroxymethyl)furan (5-(hydroxymethyl)furfuryl alcohol; ), and dimethylfuran (DMF), among others. 5-Hydroxymethylfurfural has been found in the marine algae L. undulata and scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ), hydroxyl, alkyl, and superoxide radicals in cell-free assays (IC50s = 27.1, 22.8, 45, and 33.5 μM, respectively).
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective...

Lead acrylate

In Stock

• CAS RN:
• 867-47-0

• Formula:
• C6H8O4P

• InChI:
• InChI=1S/2C3H4O2.Pb/c2*1-2-3(4)5;/h2*2H,1H2,(H,4,5);/q;;+2/p-2

• InChIKey:
• RKKVMYCBAASRKV-UHFFFAOYSA-L

• Lead acrylate is a useful research compound. Its molecular formula is C6H8O4Pb and its molecular weight is 351 g/mol. The purity is usually 95%.

Dimethyl(beta-oxophenethyl)sulphonium bromide

Usually In Stock

• CAS RN:
• 5667-47-0

• Formula:
• C10H13BrOS

• InChI:
• InChI=1S/C10H13OS.BrH/c1-12(2)8-10(11)9-6-4-3-5-7-9;/h3-7H,8H2,1-2H3;1H/q+1;/p-1

• InChIKey:
• MOXCZQUDEPYNKM-UHFFFAOYSA-M

• Dimethyl(beta-oxophenethyl)sulphonium bromide is a useful research compound. Its molecular formula is C10H13BrOS and its molecular weight is 261.18 g/mol. The purity is usually 95%.

2-Hydroxy-4-propoxy-benzaldehyde

In Stock

• CAS RN:
• 63667-47-0

• Formula:
• C10H12O3

• InChI:
• InChI=1S/C10H12O3/c1-2-5-13-9-4-3-8(7-11)10(12)6-9/h3-4,6-7,12H,2,5H2,1H3

• InChIKey:
• SNKNJTBBHBHXLY-UHFFFAOYSA-N

• 2-Hydroxy-4-propoxy-benzaldehyde is a useful research compound. Its molecular formula is C10H12O3 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 393567-47-0

• Formula:
• C13H12F3N3OS2

• InChI:
• InChI=1S/C13H12F3N3OS2/c1-2-6-21-12-19-18-11(22-12)17-10(20)8-4-3-5-9(7-8)13(14,15)16/h3-5,7H,2,6H2,1H3,(H,17,18,20)

• InChIKey:
• BTGIWXRHHLRUPE-UHFFFAOYSA-N

• N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C13H12F3N3OS2 and its molecular weight is 347.37. The purity is usually 95%.

3-amino-N-(3,5-dichlorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide

In Stock

• CAS RN:
• 445267-47-0

• Formula:
• C19H12Cl2N4OS

• InChI:
• InChI=1S/C19H12Cl2N4OS/c20-11-7-12(21)9-13(8-11)24-18(26)17-16(22)14-1-2-15(25-19(14)27-17)10-3-5-23-6-4-10/h1-9H,22H2,(H,24,26)

• InChIKey:
• COAPWMGOQUPWPZ-UHFFFAOYSA-N

• 3-amino-N-(3,5-dichlorophenyl)-6-(pyridin-4-yl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C19H12Cl2N4OS and its molecular weight is 415.29. The purity is usually 95%.

3-Iodo-4-isopropoxybenzoic acid

In Stock

• CAS RN:
• 856167-47-0

• Formula:
• C10H11IO3

• InChI:
• InChI=1S/C10H11IO3/c1-6(2)14-9-4-3-7(10(12)13)5-8(9)11/h3-6H,1-2H3,(H,12,13)

• InChIKey:
• HHYAIENIWGJTJX-UHFFFAOYSA-N

• 3-Iodo-4-isopropoxybenzoic acid is a useful research compound. Its molecular formula is C10H11IO3 and its molecular weight is 306.10. The purity is usually 95%.

4'-Bromo-2'-fluoro-3-(3-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898767-47-0

• Formula:
• C15H11BrF2O

• InChI:
• InChI=1S/C15H11BrF2O/c16-11-5-6-13(14(18)9-11)15(19)7-4-10-2-1-3-12(17)8-10/h1-3,5-6,8-9H,4,7H2

• InChIKey:
• POZDFDXTUPWKKG-UHFFFAOYSA-N

• 4'-Bromo-2'-fluoro-3-(3-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H11BrF2O and its molecular weight is 325.15 g/mol. The purity is usually 95%.

1-[4-(1-Naphthylmethoxy)phenyl]-1-ethanone

In Stock

• CAS RN:
• 885267-47-0

• Formula:
• C19H16O2

• InChI:
• InChI=1S/C19H16O2/c1-14(20)15-9-11-18(12-10-15)21-13-17-7-4-6-16-5-2-3-8-19(16)17/h2-12H,13H2,1H3

• InChIKey:
• XHGPJYNGYBQSNX-UHFFFAOYSA-N

• 1-[4-(1-Naphthylmethoxy)phenyl]-1-ethanone is a useful research compound. Its molecular formula is C19H16O2 and its molecular weight is 276.335. The purity is usually 95%.

5-((4-Benzylpiperazin-1-yl)(4-ethylphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898367-47-0

• Formula:
• C26H31N5OS

• InChI:
• InChI=1S/C26H31N5OS/c1-3-19-10-12-21(13-11-19)23(24-25(32)31-26(33-24)27-22(4-2)28-31)30-16-14-29(15-17-30)18-20-8-6-5-7-9-20/h5-13,23,32H,3-4,14-18H2,1-2H3

• InChIKey:
• HZMYEQNBJYTCEW-UHFFFAOYSA-N

• 5-((4-Benzylpiperazin-1-yl)(4-ethylphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C26H31N5OS and its molecular weight is 461.63. The purity is usually 95%.

N-(4-(dimethylamino)phenethyl)-3-phenylpropanamide

In Stock

• CAS RN:
• 953167-47-0

• Formula:
• C19H24N2O

• InChI:
• InChI=1S/C19H24N2O/c1-21(2)18-11-8-17(9-12-18)14-15-20-19(22)13-10-16-6-4-3-5-7-16/h3-9,11-12H,10,13-15H2,1-2H3,(H,20,22)

• InChIKey:
• NEHRJTVAQZURON-UHFFFAOYSA-N

• N-(4-(dimethylamino)phenethyl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C19H24N2O and its molecular weight is 296.414. The purity is usually 95%.

2-{bicyclo[2.1.1]hexan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 2609867-47-0

• Formula:
• C12H21BO2

• 2-{bicyclo[2.1.1]hexan-1-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C12H21BO2 and its molecular weight is 208.1. The purity is usually 95%.

4-(2,6-Dimethylbenzoyl)quinoline; 97%

In Stock

• CAS RN:
• 1187167-47-0

• Formula:
• C18H15NO

• InChI:
• InChI=1S/C18H15NO/c1-12-6-5-7-13(2)17(12)18(20)15-10-14-8-3-4-9-16(14)19-11-15/h3-11H,1-2H3

• InChIKey:
• MSUJKOXJYZGCGZ-UHFFFAOYSA-N

• 4-(2,6-Dimethylbenzoyl)quinoline; 97% is a useful research compound. Its molecular formula is C18H15NO and its molecular weight is 261.3 g/mol. The purity is usually 95%.

2-(Benzo[d]oxazol-2-ylthio)-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

In Stock

• CAS RN:
• 1331267-47-0

• Formula:
• C18H14N4O3S2

• InChI:
• InChI=1S/C18H14N4O3S2/c23-15(10-27-18-19-12-4-1-2-5-13(12)24-18)22-8-11(9-22)17-20-16(21-25-17)14-6-3-7-26-14/h1-7,11H,8-10H2

• InChIKey:
• CWTZWOQETXDUCC-UHFFFAOYSA-N

• 2-(Benzo[d]oxazol-2-ylthio)-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H14N4O3S2 and its molecular weight is 398.46. The purity is usually 95%.

3-Bromo-5-(1-ethenylcyclopropyl)pyridine

• CAS RN:
• 1404367-47-0

• Formula:
• C10H10BrN

• InChI:
• InChI=1S/C10H10BrN/c1-2-10(3-4-10)8-5-9(11)7-12-6-8/h2,5-7H,1,3-4H2

• InChIKey:
• QVHVPZBJMAGQCE-UHFFFAOYSA-N

• 3-Bromo-5-(1-ethenylcyclopropyl)pyridine is a useful research compound. Its molecular formula is C10H10BrN and its molecular weight is 224.10 g/mol. The purity is usually 95%.

3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine

In Stock

• CAS RN:
• 1886967-47-0

• Formula:
• C6H9F2N

• InChI:
• InChI=1S/C6H9F2N/c7-4(8)5-1-6(9,2-5)3-5/h4H,1-3,9H2

• InChIKey:
• UFLXSCDWEMZHRH-UHFFFAOYSA-N

• 3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-amine is a useful research compound. Its molecular formula is C6H9F2N and its molecular weight is 133.14. The purity is usually 95%.

4-(2-Aminoethyl)-1-methylpiperazin-2-one

In Stock

• CAS RN:
• 1488967-47-0

• Formula:
• C7H15N3O

• InChI:
• InChI=1S/C7H15N3O/c1-9-4-5-10(3-2-8)6-7(9)11/h2-6,8H2,1H3

• InChIKey:
• WXEPBEURAILKFS-UHFFFAOYSA-N

• 4-(2-Aminoethyl)-1-methylpiperazin-2-one is a useful research compound. Its molecular formula is C7H15N3O and its molecular weight is 157.21 g/mol. The purity is usually 95%.

Tert-butyl 2-amino-2-(3-methoxyphenyl)acetate

Usually In Stock

• CAS RN:
• 2248267-47-0

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-13(2,3)17-12(15)11(14)9-6-5-7-10(8-9)16-4/h5-8,11H,14H2,1-4H3

• InChIKey:
• SVLITBBMVAAIMH-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(3-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.299. The purity is usually 95%.

Testolone

In Stock

• CAS RN:
• 1182367-47-0

• Formula:
• C20H16ClN5O2

• InChI:
• InChI=1S/C20H16ClN5O2/c1-11-16(8-7-15(10-23)17(11)21)24-18(12(2)27)20-26-25-19(28-20)14-5-3-13(9-22)4-6-14/h3-8,12,18,24,27H,1-2H3/t12-,18+/m0/s1

• InChIKey:
• XMBUPPIEVAFYHO-KPZWWZAWSA-N

• RAD140, also known as testolone, is a nonsteroidal selective androgen receptor modulator (SARM) that binds to the androgen receptor with a Ki value of 7 nM. At 0.03-0.3 mg/kg, it has been shown to stimulate muscle weight increase without affecting prostate or seminal vesicle in castrated male rats. At 0.3-1 mg/kg, RAD140 demonstrates partial antagonist activity in seminal vesicle and prostate. RAD140 is an investigational selective androgen receptor modulator (SARM) for the treatment of conditions such as muscle wasting and breast cancer